3-(2-Pyridinylsulfanyl)-1-benzothiophene-2-carbaldehyde

• IUPAC Name: 3-pyridin-2-ylsulfanyl-1-benzothiophene-2-carbaldehyde
• InChI: InChI=1S/C14H9NOS2/c16-9-12-14(18-13-7-3-4-8-15-13)10-5-1-2-6-11(10)17-12/h1-9H
• InChI Key: QOHGQIHLDKXTGP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C=O)SC3=CC=CC=N3
• Molecular Formula: C14H9NOS2
• Molecular Weight: 271.4 g/mol
• CAS No.: 477886-66-1

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction.

Molecular Structure Analysis

This involves the use of spectroscopic techniques like NMR, IR, UV-Vis, and X-ray crystallography to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research demonstrates the compound's utility in synthesizing heterocyclic compounds with potential applications in pharmaceuticals and materials science. For example, Abdel-fattah and Attaby (2012) described the synthesis of thieno[2,3-b]pyridine derivatives from a reaction involving benzothiophene-2-carbaldehyde, showcasing its synthetic versatility (Abdel-fattah & Attaby, 2012).

Metal-Organic Frameworks (MOFs) and Catalysis

The compound has been implicated in the construction of covalent organic frameworks (COFs) and as a ligand in metal complexes with potential catalytic applications. Wei et al. (2018) synthesized a benzotrithiophene-based COF using a related aldehyde, highlighting its structural utility in building materials with enhanced supercapacitor performance (Wei et al., 2018).

Development of Sensors

The compound's derivatives have found applications in developing sensors. Ganjali et al. (2007) reported the use of a pyridine-2-carbaldehyde derivative in creating a highly selective sensor for Er(III) ions, showcasing its application in analytical chemistry (Ganjali et al., 2007).

Organic Photovoltaic Cells

In the realm of renewable energy, derivatives of the compound have been explored for use in organic photovoltaic (OPV) cells. Lee et al. (2008) developed a multibranched molecule from thiophene-based carbaldehydes for OPV cells, indicating its potential in energy conversion technologies (Lee et al., 2008).

Antimicrobial Activity

Additionally, chitosan Schiff bases synthesized from heteroaryl pyrazole derivatives, including pyridine carbaldehyde, have shown antimicrobial activity, indicating the compound's relevance in developing new antimicrobial agents (Hamed et al., 2020).

Mechanism of Action

This is typically used in the context of biological activity. It describes how the compound interacts with biological systems.

Safety and Hazards

This involves studying the toxicity, flammability, environmental impact, and safe handling practices of the compound.